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Compound of Interest

Compound Name: Cerium-141

Cat. No.: B085116

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic radioisotope Cerium-141
(**1Ce), focusing on its nuclear properties, production, and relevant experimental
methodologies. It is intended to serve as a technical resource for professionals in research and
drug development who may utilize 41Ce in their work.

Natural Abundance and Origin

Cerium-141 is a synthetic radioisotope, meaning it is not found in nature.[1][2] Therefore, its
natural abundance is zero. Naturally occurring cerium is composed of four stable isotopes:
136Ce, 138Ce, 140Ce, and 142Ce.[2][3] In contrast, 141Ce is produced artificially in nuclear reactors
or through charged-particle bombardment.[1][4] It is also a known fission product of uranium.[5]

Isotopic and Decay Data

Cerium-141 is characterized by its beta decay, relatively short half-life, and emission of a
characteristic gamma-ray, making it a subject of interest for therapeutic and diagnostic
applications.[4][6] The key isotopic and decay properties are summarized below.
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Property Value

Half-Life 32.505 days[3]

Decay Mode Beta (™) Decay[7]

Daughter Isotope Praseodymium-141 (*41Pr) (100%)
Beta Decay Energy (Q-value) 0.581 MeV][7][8]

Mean Electron Energy 0.17103 MeV

Primary Gamma-Ray Energy 0.145 MeV (48% intensity)[4]
Atomic Mass 140.9082711 u[7][8]

Spin and Parity 712-[1][7]

Production Methodologies

The primary method for producing Cerium-141 is through the neutron activation of the stable
isotope Cerium-140.[4][9] This process involves irradiating a target material containing 14°Ce
with thermal neutrons in a nuclear reactor.

Experimental Protocol: Neutron Activation of Cerium-140

o Target Preparation: High-purity Cerium(IV) oxide (CeOQz2), also known as ceria, is typically
used as the target material.[4] The powder may be encapsulated in a suitable container,
such as high-purity quartz, to withstand reactor conditions.

« Irradiation: The encapsulated target is placed in a nuclear reactor and exposed to a high flux
of thermal neutrons. The 14°Ce nuclei absorb neutrons via the (n,y) reaction to become
141Ce_

o Nuclear Reaction: 14°Ce + n — 1#1Ce +y

o Post-Irradiation Processing: After irradiation, the target is allowed to "cool" for a period to let
short-lived isotopes decay. Depending on the required purity, chemical separation may be
performed to isolate the 141Ce from any remaining 14°Ce and other activation products.
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 Activity Measurement: The activity of the produced 141Ce is determined using gamma-ray
spectroscopy. The characteristic 145.4 keV photopeak of 141Ce is measured to quantify the
amount of the radioisotope produced.[4]

Other production routes that have been explored, primarily for academic purposes, include
deuteron bombardment of 14°Ce and neutron-induced reactions on 142Ce.[1]

Logical and Experimental Workflows

The production and subsequent decay of Cerium-141 can be visualized through logical
diagrams.

Production Workflow

Stable Cerium-140 Thermal Neutron
(in CeOz2 target) (from reactor)

Neutron Activation
(n, y) reaction

Radioactive Cerium-141

Click to download full resolution via product page

Caption: Workflow for the production of Cerium-141.
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Decay Scheme of Cerium-141

Cerium-141 (*41Ce)
Half-life: 32.5 days

Praseodymium-141 (*41Pr) Beta Particle () Gamma Ray (y)
(Stable) (E_max = 0.581 MeV) (E = 0.145 MeV)

Click to download full resolution via product page

Caption: Simplified decay scheme of Cerium-141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Isotopic Data of Cerium-141].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085116#natural-abundance-and-isotopic-data-of-
cerium-141]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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